Cas no 51328-06-4 (Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-)

• Product Name: Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-
• CAS No: 51328-06-4
• MF: C₁₇H₁₂Cl₂N₂
• MW: 315.196581840515
• CID: 4013727
• PubChem ID: 19689470
• Update Time: 2025-04-22

Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-(4-methylphenyl)-2-phenyl-
• DB-090513
• HFCVDVJUZMBRQI-UHFFFAOYSA-N
• SCHEMBL8660654
• 5-(4-methylphenyl)-4,6-dichloro-2-phenylpyrimidine
• AKOS017984579
• 4,6-Dichloro-2-phenyl-5-p-tolyl-pyrimidine
• 51328-06-4

• Inchi： 1S/C17H12Cl2N2/c1-11-7-9-12(10-8-11)14-15(18)20-17(21-16(14)19)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： HFCVDVJUZMBRQI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(Cl)=C(C2=CC=C(C)C=C2)C(Cl)=N1

Computed Properties

• Exact Mass: 314.0377538Da
• Monoisotopic Mass: 314.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 25.8Ų